Antimony arsenide

• IUPAC Name: antimony;arsenic
• InChI: InChI=1S/As.Sb
• InChI Key: DLISVFCFLGSHAB-UHFFFAOYSA-N
• Canonical SMILES: [As].[Sb]
• Molecular Formula: AsSb
• Molecular Weight: 196.682 g/mol
• CAS No.: 12255-36-6

Description

Antimony arsenide (SbAs) is a binary compound of antimony (Sb) and arsenic (As), both group VA metalloids. It exhibits semiconductor properties with an indirect bandgap, as demonstrated in monolayer configurations (referred to as h-AsSb) . Its electronic structure is highly sensitive to defects, such as Stone–Wales defects, single/double vacancies, and adatoms, which can reduce bandgaps and introduce magnetic moments . SbAs is studied for applications in nanoelectronics and optoelectronics, though its synthesis and defect management remain critical challenges.

Preparation Methods

Synthetic Routes and Reaction Conditions: Antimony arsenide can be synthesized through various methods. One common approach involves the calcification transformation-carbothermal reduction process. This method treats arsenic alkali residue obtained from antimony smelting. The process involves calcification transition, which increases the temperature difference between arsenic and antimony reduction, facilitating their separation. The reduction of calcified slag under vacuum effectively separates arsenic and antimony, achieving high purities of over 99.8% .

Industrial Production Methods: In industrial settings, this compound is typically produced as a by-product of antimony smelting. The process involves the treatment of arsenic alkali residue, which is a hazardous solid waste. The calcification transformation-carbothermal reduction method is employed to recover and purify antimony and arsenic from the residue, ensuring high recovery rates and minimal environmental impact .

Chemical Reactions Analysis

Types of Reactions: Antimony arsenide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique electronic structure and bonding properties.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as nitric acid or hydrogen peroxide. The reaction typically occurs under acidic conditions and results in the formation of antimony and arsenic oxides.

Reduction: Reduction of this compound can be achieved using reducing agents like hydrogen gas or carbon monoxide. This reaction is often carried out at elevated temperatures to facilitate the reduction process.

Substitution: Substitution reactions involving this compound can occur with halogens or other reactive species, leading to the formation of various antimony and arsenic halides.

Major Products Formed: The major products formed from these reactions include antimony trioxide, arsenic trioxide, and various halides of antimony and arsenic .

Scientific Research Applications

Antimony arsenide has several scientific research applications across different fields:

Chemistry: In materials science, this compound is studied for its electronic properties and potential use in semiconductors and other electronic devices.

Biology and Medicine: Research on this compound’s biological effects is limited, but its components, antimony and arsenic, have been studied for their potential therapeutic applications and toxicity.

Environmental Science: this compound is investigated for its role in environmental pollution and remediation.

Mechanism of Action

The mechanism by which antimony arsenide exerts its effects is primarily related to its electronic structure and bonding properties. The compound can interact with various molecular targets, including enzymes and cellular components, through oxidation-reduction reactions. These interactions can lead to changes in cellular processes and potentially toxic effects .

Comparison with Similar Compounds

Structural and Electronic Properties

Key Compounds:

• Antimony Arsenide (SbAs): Monolayer hexagonal structure (h-AsSb), indirect bandgap (~1.0–1.5 eV), defect-sensitive electronic properties .
• Gallium Arsenide (GaAs) : Zinc blende structure, direct bandgap (~1.42 eV), widely used in LEDs and high-frequency devices .
• Indium Arsenide (InAs) : Zinc blende structure, narrow direct bandgap (~0.36 eV), employed in infrared detectors .
• LaOFeAs (Iron Arsenide Superconductor) : Layered tetragonal structure, superconducting transition temperature (Tc) up to 26 K under fluorine doping .

Table 1: Structural and Electronic Comparison

Compound	Structure	Bandgap Type/Value	Key Properties
SbAs (h-AsSb)	Hexagonal monolayer	Indirect (~1.5 eV)	Defect-induced magnetism, high defect mobility
GaAs	Zinc blende	Direct (1.42 eV)	High electron mobility, optoelectronic use
InAs	Zinc blende	Direct (0.36 eV)	Narrow bandgap, infrared applications
LaOFeAs	Layered tetragonal	Superconducting	Tc = 26 K (fluorine-doped)

Defect Dynamics:

SbAs exhibits lower defect formation energies (<1 eV for single vacancies) compared to graphene and silicene, enabling rapid defect diffusion to edges . In contrast, GaAs and InAs defects are typically managed via doping or epitaxial growth to minimize performance degradation.

Toxicity and Environmental Impact

• SbAs: Antimony and arsenic are both toxic, with Sb(III) and As(III) species posing significant health risks, including carcinogenicity and organ damage .
• GaAs/InAs : Arsenic toxicity requires stringent encapsulation in industrial settings .
• Iron Arsenides (e.g., LaOFeAs) : Lower acute toxicity due to stable crystalline structures, though arsenic leaching remains a concern .

Table 2: Toxicological Profiles

Compound	Key Risks	Mitigation Strategies
SbAs	Sb/As inhalation toxicity	Controlled synthesis, PPE
GaAs/InAs	Arsenic exposure	Encapsulation, waste recycling
LaOFeAs	Arsenic leaching	Stable lattice design

Biological Activity

Antimony arsenide (SbAs) is a compound that exhibits notable biological activities, particularly due to the toxicological properties of its constituent elements, antimony (Sb) and arsenic (As). This article explores the biological activity of this compound, focusing on its mechanisms of action, toxicity, and potential therapeutic applications.

This compound is a binary compound formed from antimony and arsenic. It typically exists in a crystalline form and is known for its semiconductor properties. The interactions of antimony and arsenic within biological systems are complex, influenced by their oxidation states and the biochemical pathways they engage.

Mechanisms of Toxicity

The toxicity of antimony and arsenic compounds is well-documented. Both elements can induce genotoxicity and proteotoxicity , leading to various adverse health effects, including cancer and neurodegenerative diseases.

• Genotoxicity : Antimony and arsenic can damage DNA, leading to mutations. This is primarily mediated through the generation of reactive oxygen species (ROS), which can cause oxidative stress in cells. Studies have shown that trivalent forms of both elements are significantly more toxic than their pentavalent counterparts .
• Proteotoxicity : The accumulation of misfolded proteins due to metalloid exposure can disrupt cellular homeostasis, contributing to diseases such as Alzheimer's . Antimony has been shown to interfere with protein synthesis and folding, exacerbating cellular stress responses.
• Metabolic Transformation : Both metalloids undergo biomethylation in various organisms, including humans. This process can alter their toxicity profiles significantly. For instance, while arsenic methylation occurs primarily in the liver via specific enzymes, the extent of antimony methylation in humans remains unclear .

Biological Effects on Cells

Research indicates that this compound exhibits cytotoxic effects on various cell types:

• Keratinocytes : Studies demonstrated that trivalent antimony was as potent as arsenite in inducing cytotoxic effects in human keratinocytes, highlighting its potential role in skin carcinogenesis .
• Neurotoxicity : Exposure to antimony and arsenic has been linked to neurodegenerative conditions due to their ability to induce oxidative stress and disrupt neuronal function .

Case Studies

Several studies illustrate the biological activity of this compound:

• Cell Culture Studies : In vitro studies show that both trivalent antimony and arsenic compounds lead to increased levels of ROS in cultured cells, contributing to cellular damage and apoptosis .
• Animal Models : Research involving animal models has demonstrated that exposure to this compound results in significant organ toxicity, particularly affecting the liver and kidneys. These findings correlate with increased biomarkers of oxidative stress and inflammation .

Table: Comparative Toxicity of Antimony and Arsenic Compounds

Compound	Oxidation State	Cytotoxicity (IC50)	Mechanism of Action
Sodium Arsenite	Trivalent	10 µM	ROS generation
Sodium Arsenate	Pentavalent	30 µM	Phosphate analogue
Trivalent Antimony	Trivalent	15 µM	Protein misfolding
Pentavalent Antimony	Pentavalent	>100 µM	Minimal biological effect

Therapeutic Applications

Despite their toxicity, antimony-containing compounds have therapeutic uses, particularly in treating parasitic infections such as leishmaniasis. The mechanisms by which these compounds exert therapeutic effects are still under investigation but may involve modulation of immune responses or direct effects on parasite metabolism.

Q & A

What unresolved questions in SbAs research warrant further investigation?

• Methodological Answer : Prioritize gaps using frameworks from :
• Hazard identification : Assess long-term environmental stability (e.g., oxidation pathways ).
• Material optimization : Explore doping (e.g., Te for n-type SbAs) to enhance thermoelectric efficiency.
• Device integration : Address interfacial defects in SbAs-based photodetectors via atomic layer deposition (ALD) passivation .